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Compound of Interest

Compound Name: (2R)-2-phenylaziridine

CAS No.: 18142-08-0; 25260-42-8

Cat. No.: B2598813

Get Quote

Spectroscopic Data Guide: (2R)-2-
Phenylaziridine
Chemical Identity & Structural Analysis
(2R)-2-phenylaziridine is the levorotatory enantiomer (in chloroform) of the parent styrenimine.

Its three-membered ring imposes significant angle strain (~26 kcal/mol), resulting in

characteristic upfield NMR shifts for the ring protons and distinct coupling constants due to the

rigid geometry.
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Property Detail

IUPAC Name (2R)-2-phenylaziridine

Common Name (R)-Styrenimine

CAS Number 25260-42-8 (R-isomer); 1499-00-9 (racemate)

Molecular Formula

C

H

N

Molecular Weight 119.16 g/mol

Stereochemistry (R)-configuration at C2

Structural Visualization
The following diagram illustrates the stereochemical configuration and atom numbering used

for spectral assignment.

Structure: (2R)-2-phenylaziridine
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Caption: Structural connectivity of (2R)-2-phenylaziridine highlighting the chiral center (C2)

and diagnostic protons.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Proton NMR ( H NMR)
The

H NMR spectrum in CDCl

is characterized by an AMX spin system for the aziridine ring protons. The coupling constants (

) are diagnostic for stereochemistry, adhering to the Karplus relationship where

in three-membered rings.

Solvent: CDCl

(referenced to 7.26 ppm) Frequency: 400 MHz[1][2]
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Doublet of

doublets (dd)
1H , C(2)-H

Benzylic

methine

2.20 – 2.23 Doublet (d) 1H C(3)-H Cis to phenyl

group

1.81 Doublet (d) 1H C(3)-H Trans to

phenyl group

~1.51
Broad singlet

(br s)
1H - N-H

Exchangeabl

e amine

proton

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b2598813/docs?utm_src=pdf-body#spectroscopic-data-for-2r-2-phenylaziridine-nmr-ir-ms
http://pstorage-acs-6854636.s3.amazonaws.com/3828625/ol5b00083_si_001.pdf
https://eprints.whiterose.ac.uk/id/eprint/148611/1/chemsuschem_aziridines_revised.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2598813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanistic Insight:

The C(2)-H signal is deshielded (~3.0 ppm) relative to the C(3) protons due to the inductive

effect of the phenyl ring and the nitrogen atom.

The C(3)-H protons are diastereotopic. The proton cis to the phenyl ring (H

) typically appears downfield of the trans proton (H

) due to the ring current effect of the aromatic system and van der Waals deshielding.

Coupling: The cis coupling (

Hz) is consistently larger than the trans coupling (

Hz), serving as a primary confirmation of ring integrity.

Carbon-13 NMR ( C NMR)
The

C spectrum displays distinct resonances for the strained aziridine carbons and the aromatic
system.

Solvent: CDCl

(referenced to 77.16 ppm) Frequency: 100 MHz
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Chemical Shift (δ, ppm) Carbon Type Assignment

140.3
Quaternary (C

)
Phenyl C1' (Ipso)

128.4 Methine (CH) Phenyl C3'/C5' (Meta)

127.0 Methine (CH) Phenyl C4' (Para)

125.6 Methine (CH) Phenyl C2'/C6' (Ortho)

32.1 Methine (CH) Aziridine C2 (Benzylic)

29.2
Methylene (CH

)
Aziridine C3

Mass Spectrometry (MS)
The mass spectrum of 2-phenylaziridine is dominated by fragmentation driven by the stability of

the benzyl/tropylium cation.

Method: Electron Ionization (EI), 70 eV[3]
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Caption: Primary fragmentation pathways for 2-phenylaziridine under Electron Ionization.

Infrared Spectroscopy (IR)
The IR spectrum confirms the presence of the secondary amine and the strained ring system.
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Wavenumber (cm

)
Vibration Mode Functional Group

3300 – 3350 N-H Stretch (Weak/Medium) Secondary Amine

3030 – 3060
C-H Stretch (sp

)
Aromatic Ring

2980 – 3010
C-H Stretch (Strained sp

)
Aziridine Ring C-H

1600, 1495 C=C Stretch Aromatic Ring Breathing

1200 – 1250 C-N Stretch Aziridine Ring

690, 750 C-H Out-of-Plane Bend Monosubstituted Benzene

Optical Properties (Stereochemical Verification)
The specific rotation is the definitive method for verifying the enantiomeric purity of the (2R)-

isomer. Note that the sign of rotation is solvent-dependent.

Configuration: (2R)-2-phenylaziridine

Specific Rotation

:

In Chloroform (CHCl

):-45.5° (c = 1.7, 75% ee)

Extrapolated pure value ~ -60°.

In Ethanol (EtOH):+41.8° (Note: The (S)-enantiomer is reported as -41.8° in EtOH).[4]

Conclusion: In standard organic solvents like CHCl

, the (R)-isomer is levorotatory (-).
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Experimental Protocol: Sample Preparation
For NMR Analysis

Safety: Aziridines are potential alkylating agents. Handle in a fume hood with nitrile gloves.

Solvent: Use high-quality CDCl

neutralized with basic alumina or K

CO

. Acidic impurities in CDCl

(HCl/DCl) can cause ring opening to the chloro-amine, destroying the sample and altering
the spectrum.

Concentration: Dissolve ~10 mg of oil in 0.6 mL CDCl

.

Acquisition: Standard proton parameters (16 scans, 1s relaxation delay).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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